Cas no 13332-31-5 ((2S)-2,3,3-trimethylbutanoic acid)

• Product Name: (2S)-2,3,3-trimethylbutanoic acid
• CAS No: 13332-31-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD19228558
• CID: 1034828
• PubChem ID: 7021234
• Update Time: 2025-04-20

(2S)-2,3,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2,3,3-Trimethylbutanoic acid
• (2S)-2,3,3-Trimethylbutanoic acid
• (S)-2,3,-TRIMETHYL BUTANOIC ACID
• EN300-263603
• DB-247758
• (S)-2,3,3-trimethylbutyric acid
• (S)-2,3,3-Trimethylbutanoicacid
• SCHEMBL5541229
• ILBXYVICWFMUPR-RXMQYKEDSA-N
• CS-0215590
• AKOS006379006
• DTXSID80427352
• 13332-31-5
• Butanoic acid, 2,3,3-trimethyl-, (2S)-
• (2S)-2,3,3-trimethylbutanoic acid

• MDL： MFCD19228558
• Inchi： 1S/C7H14O2/c1-5(6(8)9)7(2,3)4/h5H,1-4H3,(H,8,9)/t5-/m1/s1
• InChI Key： ILBXYVICWFMUPR-RXMQYKEDSA-N
• SMILES： OC([C@@H](C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids